Cas no 923076-96-4 (6-(4-ethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(4-ethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one
• CAS No: 923076-96-4
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 5497302
• PubChem ID: 7662217
• Update Time: 2025-08-04

6-(4-ethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• AKOS024465312
• 923076-96-4
• VU0497835-1
• F2774-0747
• 6-(4-ethoxyphenyl)-2-[(4-methylphenyl)methyl]-2,3-dihydropyridazin-3-one
• CCG-305308
• 6-(4-ethoxyphenyl)-2-(4-methylbenzyl)pyridazin-3(2H)-one
• 6-(4-ethoxyphenyl)-2-[(4-methylphenyl)methyl]pyridazin-3-one
• 6-(4-ethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C20H20N2O2/c1-3-24-18-10-8-17(9-11-18)19-12-13-20(23)22(21-19)14-16-6-4-15(2)5-7-16/h4-13H,3,14H2,1-2H3
• InChI Key： JLADZOUGCUUKMV-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1C=CC(N(CC2C=CC(C)=CC=2)N=1)=O

Computed Properties

• Exact Mass: 320.152477885g/mol
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.9Ų

Additional information on 6-(4-ethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one

Comprehensive Overview of 6-(4-ethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one (CAS No. 923076-96-4)

6-(4-ethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one (CAS No. 923076-96-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the dihydropyridazinone family, a class of heterocyclic compounds known for their diverse biological activities. Researchers are particularly interested in its molecular framework, which combines an ethoxyphenyl and a methylphenyl group, offering a promising scaffold for drug development.

The compound's CAS No. 923076-96-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, 6-(4-ethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one, highlights the presence of key functional groups, including the ethoxy and methyl substituents, which influence its physicochemical properties. These features make it a subject of interest in medicinal chemistry, where modifications to such groups can enhance bioavailability or target specificity.

In recent years, the demand for dihydropyridazinone derivatives has surged, driven by their potential therapeutic applications. For instance, similar compounds have been explored for their anti-inflammatory, antioxidant, and enzyme inhibitory properties. The structural versatility of 6-(4-ethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one positions it as a candidate for further investigation in these areas. Researchers are also examining its role in catalysis and material science, where its aromatic and heterocyclic components could contribute to novel synthetic pathways.

From a synthetic perspective, the preparation of CAS No. 923076-96-4 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, ensuring its identity and quality. These analytical methods are essential for validating its structure, particularly in pharmaceutical intermediates and fine chemical production.

The growing interest in sustainable chemistry has also influenced research on 6-(4-ethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one. Scientists are exploring greener synthesis routes, such as catalytic hydrogenation or microwave-assisted reactions, to reduce environmental impact. This aligns with broader industry trends toward eco-friendly manufacturing and green solvents, which are frequently searched topics in academic and industrial forums.

Another area of exploration is the compound's potential in drug discovery. Given the rise of personalized medicine and targeted therapies, researchers are screening dihydropyridazinone derivatives for activity against specific biological targets. For example, its structural analogs have shown promise in modulating enzyme activity or receptor binding, making CAS No. 923076-96-4 a valuable reference point for further optimization.

In summary, 6-(4-ethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one (CAS No. 923076-96-4) represents a compelling case study in modern chemical research. Its multifaceted applications—from pharmaceutical development to sustainable synthesis—underscore its relevance in addressing contemporary scientific challenges. As interest in heterocyclic compounds and bioactive molecules continues to grow, this compound is poised to remain a focal point for innovation and discovery.